Cas no 1227590-03-5 (2-(5-bromo-2-chloropyridin-4-yl)acetonitrile)

• Product Name: 2-(5-bromo-2-chloropyridin-4-yl)acetonitrile
• CAS No: 1227590-03-5
• MF: C₇H₄BrClN₂
• MW: 231.477059364319
• CID: 4913936
• PubChem ID: 129948659
• Update Time: 2025-10-21

2-(5-bromo-2-chloropyridin-4-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-chloropyridine-4-acetonitrile
• 2-(5-bromo-2-chloropyridin-4-yl)acetonitrile

• Inchi： 1S/C7H4BrClN2/c8-6-4-11-7(9)3-5(6)1-2-10/h3-4H,1H2
• InChI Key： UKEYVEQFGRUFJK-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=CC=1CC#N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• XLogP3: 2.2
• Topological Polar Surface Area: 36.7

Additional information on 2-(5-bromo-2-chloropyridin-4-yl)acetonitrile

Introduction to 2-(5-Bromo-2-Chloropyridin-4-yl)Acetonitrile (CAS No. 1227590-03-5)

The compound 2-(5-bromo-2-chloropyridin-4-yl)acetonitrile (CAS No. 1227590-03-5) is a highly specialized organic chemical with significant applications in various fields, particularly in pharmaceuticals and agrochemicals. This compound is characterized by its unique structure, which includes a pyridine ring substituted with bromine and chlorine atoms, along with an acetonitrile group. The combination of these functional groups imparts distinctive chemical properties, making it a valuable intermediate in the synthesis of bioactive compounds.

Recent studies have highlighted the potential of 2-(5-bromo-2-chloropyridin-4-yl)acetonitrile in drug discovery, particularly in the development of novel antibiotics and anticancer agents. Researchers have demonstrated that this compound exhibits remarkable selectivity towards specific biological targets, making it a promising candidate for further exploration in medicinal chemistry. Its ability to modulate enzyme activity and influence cellular signaling pathways has been extensively documented in peer-reviewed journals.

In terms of synthesis, the preparation of CAS No. 1227590-03-5 involves a multi-step process that typically begins with the bromination of a pyridine derivative. This is followed by chlorination at the appropriate position and subsequent alkylation to introduce the acetonitrile group. The optimization of reaction conditions has been a focus of recent research, with advancements in catalyst selection and reaction efficiency significantly improving yield and purity.

The application of 2-(5-bromo-2-chloropyridin-4-yl)acetonitrile extends beyond pharmaceuticals into agrochemicals, where it serves as an intermediate in the synthesis of herbicides and insecticides. Its role in these applications is underscored by its ability to enhance the bioavailability and efficacy of final products. Moreover, this compound has shown potential in materials science, particularly in the development of advanced polymers with tailored electronic properties.

From an environmental perspective, the ecological impact of CAS No. 1227590-03-5 has been a subject of recent investigations. Studies indicate that while it exhibits moderate toxicity towards aquatic organisms, its degradation pathways under various environmental conditions are efficient, reducing long-term ecological risks. These findings are critical for regulatory assessments and sustainable practices in chemical manufacturing.

In conclusion, 2-(5-bromo-2-chloropyridin-4-yl)acetonitrile (CAS No. 1227590-03-5) stands as a testament to the ingenuity of modern organic chemistry. Its versatile structure and diverse applications continue to drive innovation across multiple disciplines. As research progresses, this compound is expected to play an increasingly pivotal role in advancing both therapeutic interventions and agricultural technologies.